Cas no 2694722-46-6 (N-methyltricyclo3.3.1.0,2,7nonan-6-amine)

• Product Name: N-methyltricyclo3.3.1.0,2,7nonan-6-amine
• CAS No: 2694722-46-6
• MF: C₁₀H₁₇N
• MW: 151.24868273735
• CID: 5679758
• PubChem ID: 165941541
• Update Time: 2025-10-28

N-methyltricyclo3.3.1.0,2,7nonan-6-amine Chemical and Physical Properties

Names and Identifiers

• EN300-26681700
• 2694722-46-6
• N-methyltricyclo[3.3.1.0,2,7]nonan-6-amine
• N-methyltricyclo3.3.1.0,2,7nonan-6-amine

• Inchi： 1S/C10H17N/c1-11-10-6-2-3-8-7(4-6)5-9(8)10/h6-11H,2-5H2,1H3
• InChI Key： OQXYTOGLVSOMIE-UHFFFAOYSA-N
• SMILES： N(C)C1C2CCC3C(C2)CC31

Computed Properties

• Exact Mass: 151.136099547g/mol
• Monoisotopic Mass: 151.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 12Ų

Additional information on N-methyltricyclo3.3.1.0,2,7nonan-6-amine

Introduction to N-methyltricyclo3.3.1.0,2,7nonan-6-amine (CAS No: 2694722-46-6)

N-methyltricyclo3.3.1.0,2,7nonan-6-amine is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its unique chemical structure and designated with the CAS number 2694722-46-6, represents a fascinating example of tricyclic amine derivatives. The intricate molecular framework of this compound, characterized by its tricyclic backbone and specific substitution patterns, makes it a subject of intense study for its potential applications in drug development.

The chemical structure of N-methyltricyclo3.3.1.0,2,7nonan-6-amine consists of a fused tricyclic system with a methylated amine group at the 6-position. This configuration imparts unique electronic and steric properties to the molecule, which are critical for its biological activity. The compound's tricyclic core is reminiscent of several naturally occurring alkaloids and pharmacologically active molecules, suggesting that it may exhibit similar biological functions.

In recent years, there has been a growing interest in tricyclic compounds due to their diverse pharmacological profiles and potential therapeutic applications. These compounds have shown promise in various areas of medicine, including the treatment of neurological disorders, infectious diseases, and cancer. The specific scaffold of N-methyltricyclo3.3.1.0,2,7nonan-6-amine makes it an intriguing candidate for further investigation in these fields.

One of the most compelling aspects of N-methyltricyclo3.3.1.0,2,7nonan-6-amine is its potential as a lead compound for drug discovery. Researchers have been exploring its interactions with biological targets such as enzymes and receptors to understand its mechanism of action. Preliminary studies have indicated that this compound may possess inhibitory properties against certain enzymes involved in disease pathways, making it a valuable starting point for developing novel therapeutic agents.

The synthesis of N-methyltricyclo3.3.1.0,2,7nonan-6-amine presents significant challenges due to its complex three-dimensional structure and the need for precise functional group manipulation. However, advances in synthetic chemistry have made it possible to access such intricate molecules with increasing efficiency and yield. The development of new synthetic routes has not only facilitated the production of this compound but also provided insights into the underlying principles governing tricyclic system formation.

Recent breakthroughs in computational chemistry have further enhanced the study of N-methyltricyclo3.3.1.0,2,7nonan-6-amine by allowing researchers to predict its biological activity and optimize its structure through virtual screening methods. These computational approaches have complemented experimental efforts by providing rapid and cost-effective means to evaluate potential drug candidates.

The pharmacokinetic properties of N-methyltricyclo3.3.1.0,2,7nonan-6-amine are also under investigation to assess its suitability for clinical applications. Understanding how the compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its therapeutic window and potential side effects. Initial pharmacokinetic studies have provided valuable data on these aspects, which are being used to refine the compound's design for improved efficacy and safety.

In conclusion, N-methyltricyclo3.3.1.0,2,7nonan-6-amine (CAS No: 2694722-46-6) represents a promising area of research in pharmaceutical chemistry with significant implications for drug development efforts worldwide。 Its unique molecular structure and potential biological activities make it an attractive candidate for further exploration。 As our understanding of this compound grows， so too does the hope that it may lead to novel treatments for various diseases， improving human health outcomes in the process。